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Compound of Interest

Compound Name: 4F-DDC

Cat. No.: B12376245

Get Quote

An independent verification of the mechanism of action for the compound designated "4F-DDC"

cannot be provided at this time. A comprehensive search of available scientific literature and

chemical databases did not yield any specific information for a psychoactive substance known

by this name. The term "DDC" is an acronym for several distinct chemical and biological

entities, leading to ambiguity without further chemical identifiers.

The search for "DDC" primarily identified three separate entities:

Dopa Decarboxylase (DDC): An essential enzyme in the human body responsible for the

synthesis of key neurotransmitters like dopamine and serotonin.[1][2] This enzyme is a

critical component of neurological function.

Zalcitabine (ddC): An antiretroviral medication used in the treatment of HIV/AIDS.[3][4] Its

mechanism of action is related to the inhibition of viral replication.

Diethyldithiocarbamate (DDC): A sulfur-containing compound with a range of

pharmacological effects, including the inhibition of certain enzymes.[5][6][7]

The prefix "4F" in the user's request likely indicates a fluorine atom substituted at the fourth

position of a parent molecule. This is a common modification in the design of novel
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psychoactive substances to alter their pharmacological properties. However, without a clear

identification of the core "DDC" structure to which the fluorine atom is attached, it is impossible

to determine the specific compound of interest and its mechanism of action.

To conduct a thorough and accurate comparison as requested, a more specific chemical name

or structure for "4F-DDC" is required. Information such as a full IUPAC name, a CAS number,

or a molecular structure would be necessary to locate relevant experimental data.

Understanding the Potential Mechanisms of a
Hypothetical "4F-DDC"
While no data exists for "4F-DDC," we can speculate on potential mechanisms of action based

on the common targets of novel psychoactive substances. These compounds often interact

with various components of the central nervous system to produce their effects. A hypothetical

workflow for investigating the mechanism of action of a new psychoactive substance is outlined

below.
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Hypothetical Experimental Workflow for a Novel Psychoactive Substance

Initial Screening

Cellular and Ex Vivo Analysis

In Vivo and Behavioral Studies

Compound Synthesis
and Purification

In Vitro Receptor
Binding Assays

Test affinity for known CNS targets

Functional Assays
(e.g., cAMP, Ca2+ flux)

Determine functional activity (agonist/antagonist)

Cell Viability and
Toxicity Assays

Assess cellular effects

Neurotransmitter Release
and Reuptake Assays

Investigate impact on neurotransmitter dynamics

Animal Behavioral Models
(e.g., Locomotor Activity, Drug Discrimination)

Proceed if acceptable safety profile
Electrophysiology

(e.g., Patch Clamp)

Examine effects on neuronal excitability

Correlate cellular effects with behavior

Link neuronal activity to behavioral outcomes

Microdialysis for
Neurotransmitter Levels

Measure neurochemical changes during behavior

Pharmacokinetic and
Metabolism Studies

Understand in vivo disposition
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Simplified G-Protein Coupled Receptor (GPCR) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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